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Compound of Interest

Compound Name: CM764

Cat. No.: B15618078 Get Quote

Efforts to compile a comprehensive technical guide on the chemical compound designated as

CM764 have been significantly hampered by a lack of clear and consistent identification in

publicly available scientific and chemical databases. While initial investigations pointed towards

a potential match with the compound listed in the PubChem database under the Compound

Identification (CID) number 764, further verification to definitively link "CM764" as a specific

alias or designation for this molecule has proven inconclusive. This ambiguity makes it

impossible to proceed with a detailed analysis of its chemical structure, properties, and

biological activities as requested.

The compound registered as PubChem CID 764 is chemically known as 2-amino-3,7-

dihydropurin-6-one. This molecule is a tautomer of guanine, one of the four main nucleobases

found in DNA and RNA. Its fundamental chemical and physical properties are well-documented

and are summarized below.

Physicochemical Properties of PubChem CID 764
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Property Value

Molecular Formula C₅H₅N₅O

Molecular Weight 151.13 g/mol

IUPAC Name 2-amino-3,7-dihydropurin-6-one

Canonical SMILES C1=NC2=C(N1)C(=O)N=C(N2)N

InChI Key UYTPUPDQBNUYGX-UHFFFAOYSA-N

However, extensive searches for "CM764" in chemical supplier catalogs, research chemical

databases, and scientific literature have failed to yield any explicit connection to PubChem CID

764 or any other specific chemical entity. The designation "CM764" appeared more frequently

in unrelated contexts, such as a flight number, highlighting the non-specific nature of this

identifier in a chemical context.

Without a definitive confirmation of the chemical structure of CM764, any attempt to provide

information on its biological signaling pathways, experimental protocols, or quantitative data

would be speculative and potentially erroneous. The creation of accurate scientific

documentation, as requested, is contingent on the precise identification of the subject

compound.

Therefore, to proceed with the development of an in-depth technical guide, a more specific and

unambiguous identifier for the compound of interest is required. This could include a CAS

(Chemical Abstracts Service) number, a different common name or synonym, or a direct

reference to a publication or patent where "CM764" is explicitly defined. Researchers,

scientists, and drug development professionals are urged to verify the precise chemical identity

of compounds to ensure the accuracy and reliability of their scientific endeavors.

To cite this document: BenchChem. [Unraveling the Identity of CM764: A Case of Ambiguous
Chemical Nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618078#cm764-chemical-structure-and-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15618078?utm_src=pdf-body
https://www.benchchem.com/product/b15618078?utm_src=pdf-body
https://www.benchchem.com/product/b15618078?utm_src=pdf-body
https://www.benchchem.com/product/b15618078?utm_src=pdf-body
https://www.benchchem.com/product/b15618078#cm764-chemical-structure-and-properties
https://www.benchchem.com/product/b15618078#cm764-chemical-structure-and-properties
https://www.benchchem.com/product/b15618078#cm764-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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